Cas no 764-13-6 (2,5-Dimethyl-2,4-hexadiene)

• Product name: 2,5-Dimethyl-2,4-hexadiene
• CAS No: 764-13-6
• MF: C₈H₁₄
• MW: 110.19676
• MDL: MFCD00008904
• CID: 39779
• PubChem ID: 24893493

2,5-Dimethyl-2,4-hexadiene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-2,4-hexadiene
• 2,5-dimethyl-4-hexadiene
• 4-Hexadiene,2,5-dimethyl-2
• Biisobutenyl
• Biisocrotyl
• TIMTEC-BB SBB008758
• DIISOCROTYL
• 2,5-Dimethylhexa-2,4-diene
• 2,5-Dimethyl-2,4-hexadiene (stabilized with BHT)
• Diisocrotyl (stabilized with BHT)
• NS00037782
• EINECS 212-115-5
• D0735
• 2,4-Hexadiene, 2,5-dimethyl-
• NSC 10812
• AI3-26989
• NSC10812
• A838694
• 2,5dimethyl-2,4-hexadiene
• LS-13467
• 764-13-6
• DTXSID3022116
• C8H14
• 2,4-diene
• InChI=1/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H
• 2,5-Dimethyl-2,4-hexadiene, 96%
• MFCD00008904
• EE5YRI32X6
• 1,1,4,4-TETRAMETHYLBUTA-1,3-DIENE
• (CH3)2C=CHCH=C(CH3)2
• 2,5-dimethyl-hexa-2,4-diene
• AKOS009157108
• FT-0610427
• CHEBI:88821
• F0001-1940
• Q27160797
• UNII-EE5YRI32X6
• NSC-10812
• 97%,stabilized with 60-100 ppm BHT
• 1,1,4,4-Tetramethylbuta-1,3-diene; Biisobutenyl; Biisocrotyl; Diisocrotyl; NSC 10812;
• 2,5-Dimethyl-2,4-hexadiene min.98%(GC)

• MDL： MFCD00008904
• Inchi： 1S/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H3
• InChI Key： DZPCYXCBXGQBRN-UHFFFAOYSA-N
• SMILES： CC(=CC=C(C)C)C
• BRN： 1733342

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.773 g/mL at 25 °C(lit.)
• Melting Point: 11-14 °C (lit.)
• Boiling Point: 135°C
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.476(lit.)
• Solubility: 可溶于氯仿、乙酸乙酯
• PSA: 0.00000
• LogP: 2.91880
• Solubility: Soluble in ethanol, ether, benzene, chloroform.
• Vapor Pressure: 26.9 mmHg ( 37.7 °C)
  7.2 mmHg ( 20 °C)

2,5-Dimethyl-2,4-hexadiene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36-S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Safety Term：3
• Risk Phrases：R10; R20/21/22; R36/37/38
• Hazard Level：3
• Packing Group：III
• Storage Condition：Flammable area

2,5-Dimethyl-2,4-hexadiene Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,5-Dimethyl-2,4-hexadiene

测试